Cas no 84498-18-0 ([(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid)
![[(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid structure](https://www.kuujia.com/scimg/cas/84498-18-0x500.png)
84498-18-0 structure
Product name:[(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid
[(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid Chemical and Physical Properties
Names and Identifiers
-
- [(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid
- 5'-(6-aminopurin-9-yl)-5'-deoxyribofuranose 1',2'-cyclic monophosphate
- alpha-D-Ribofuranose, 5-(6-amino-9H-purin-9-yl)-5-deoxy-, cyclic 1,2-(hydrogen phosphate)
- DTXSID50233487
- AD-Cycl amp
- 84498-18-0
-
- Inchi: InChI=1S/C10H12N5O6P/c11-8-7-9(13-3-12-8)15(4-14-7)2-5-1-6(16)10(20-5)21-22(17,18)19/h1,3-4,6,10,16H,2H2,(H2,11,12,13)(H2,17,18,19)/t6-,10-/m1/s1
- InChI Key: PRTRQSAZALCBPW-LHLIQPBNSA-N
- SMILES: C1=C(OC(C1O)OP(=O)(O)O)CN2C=NC3=C(N=CN=C32)N
Computed Properties
- Exact Mass: 329.05252012g/mol
- Monoisotopic Mass: 329.05252012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 166Ų
- XLogP3: -2.3
[(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid Related Literature
-
Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
-
Jyh-Herng Ruei,Patteti Venukumar,Arun B. Ingle,Kwok-Kong Tony Mong Chem. Commun., 2015,51, 5394-5397
-
3. Brønsted acid-catalyzed efficient Strecker reaction of ketones, amines and trimethylsilyl cyanide†Guang-Wu Zhang,Dong-Hua Zheng,Jing Nie,Teng Wang Org. Biomol. Chem., 2010,8, 1399-1405
-
Elisabet Öberg,Xue-Li Geng,Marie-Pierre Santoni,Sascha Ott Org. Biomol. Chem., 2011,9, 6246-6255
-
Soumyadeep Sinha,Shaibal K. Sarkar RSC Adv., 2014,4, 47177-47183
84498-18-0 ([(2R,3R)-5-[(6-aminopurin-9-yl)methyl]-3-hydroxy-2,3-dihydrofuran-2-yl]oxyphosphonic acid) Related Products
- 2680750-94-9(4-(Propan-2-yl)-1-(2,2,2-trifluoroacetyl)piperidine-4-carboxylic acid)
- 2770501-94-3((9H-fluoren-9-yl)methyl 1-(hydroxymethyl)-5-methoxy-3-azabicyclo[3.1.1]heptane-3-carboxylate)
- 1215617-92-7(ethyl 4-[2-hydroxy-3-(2,3,5-trimethylphenoxy)propyl]piperazine-1-carboxylate hydrochloride)
- 1803581-59-0(1,3-Diethyl 4-acetyl-2-(3-bromophenyl)-5-hydroxy-5-methylcyclohexane-1,3-dicarboxylate)
- 1266572-31-9(5-Amino-7-morpholinothiazolo[4,5-D]pyrimidine)
- 886954-19-4(N-(3,4-dichlorophenyl)-2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamide)
- 1690518-92-3(5-(3-Methoxypyrrolidin-1-yl)furan-2-carbaldehyde)
- 2138153-20-3(3-(1-Ethoxyethenyl)phenol)
- 2228532-97-4(1-(2-chloro-6-hydroxyphenyl)cyclopropane-1-carbaldehyde)
- 324036-96-6(3-(adamantan-1-yl)-1-(E)-(2-hydroxyphenyl)methylideneaminourea)
Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
